Cas no 419541-58-5 (6,7-Dimethoxy-1-propyl-3(2H)-Isoquinolinone)

• Product Name: 6,7-Dimethoxy-1-propyl-3(2H)-Isoquinolinone
• CAS No: 419541-58-5
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 2136024
• Update Time: 2023-08-04

6,7-Dimethoxy-1-propyl-3(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-1-propyl-3(2H)-Isoquinolinone
• Maybridge3_003442
• Oprea1_558325
• AJEWHZOWLOTHDX-UHFFFAOYSA-N
• HMS1440M10
• IDI1_014829
• 6,7-dimethoxy-1-propyl-3-isoquinolinol
• 6,7-dimethoxy-1-propylisoquinolin-3-ol
• 6,7-dimethoxy-1-propyl-isoquinolin-3-ol
• 6,7-Dimethoxy-1-propyl-3(2H)-Isoquinolinone

• Inchi： 1S/C14H17NO3/c1-4-5-11-10-8-13(18-3)12(17-2)6-9(10)7-14(16)15-11/h6-8H,4-5H2,1-3H3,(H,15,16)
• InChI Key： AJEWHZOWLOTHDX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=CC(NC(CCC)=C2C=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 495
• Topological Polar Surface Area: 47.6